2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole

• IUPAC Name: 2-[(4-nitrophenyl)methylsulfanyl]-1H-benzo[f]benzimidazole
• InChI: InChI=1S/C18H13N3O2S/c22-21(23)15-7-5-12(6-8-15)11-24-18-19-16-9-13-3-1-2-4-14(13)10-17(16)20-18/h1-10H,11H2,(H,19,20)
• InChI Key: MMWLGQHHVLPOKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)NC(=N3)SCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol

Description

2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a naphthalene-based derivative that contains an imidazole ring and a thioether group.

Scientific Research Applications

2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole has been studied for its potential applications in various fields. In the field of cancer research, it has been shown to inhibit the growth of prostate cancer cells by inducing apoptosis (programmed cell death) through the activation of caspase-3 and caspase-9 (Zhang et al., 2015). It has also been studied for its potential as a fluorescent probe for the detection of copper ions in biological samples (Li et al., 2016).

Mechanism of Action

The mechanism of action of 2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole in inducing apoptosis in prostate cancer cells involves the upregulation of Bax (a pro-apoptotic protein) and downregulation of Bcl-2 (an anti-apoptotic protein) (Zhang et al., 2015). This leads to the release of cytochrome c from the mitochondria, which activates the caspase cascade and ultimately results in apoptosis.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research and as a fluorescent probe, 2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole has also been studied for its effects on the activity of acetylcholinesterase (AChE), an enzyme that plays a key role in neurotransmission. It has been shown to inhibit AChE activity in vitro, which could have potential applications in the treatment of Alzheimer's disease (Li et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole in lab experiments is its potential as a fluorescent probe, which could allow for the detection of copper ions in biological samples with high sensitivity and selectivity (Li et al., 2016). However, one limitation is that the synthesis method is relatively complex and may not be easily reproducible in all labs.

Future Directions

There are several potential future directions for research involving 2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole. One direction could be further studies on its potential as a fluorescent probe for the detection of copper ions in biological samples, including in vivo studies. Another direction could be exploring its potential as an AChE inhibitor for the treatment of Alzheimer's disease. Additionally, further studies could be conducted on its potential applications in other fields, such as materials science or catalysis.
Conclusion:
In conclusion, 2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole is a chemical compound that has potential applications in various fields, including cancer research, fluorescent sensing, and Alzheimer's disease treatment. Its mechanism of action involves the induction of apoptosis in prostate cancer cells and inhibition of AChE activity. While the synthesis method may be complex, there are several potential future directions for research involving this compound.